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1. Principle of Testing Antimicrobial susceptibility testing (AST) determines the in vitro effectiveness of
antibiotics against bacterial pathogens. For acylureidopenicillins, the two primary phenotypic methods are
agar disk diffusion and broth dilution for Minimum Inhibitory Concentration (MIC) determination. The
disk diffusion method provides a qualitative result, while the MIC method provides a quantitative value

indicating the lowest concentration of an antibiotic that inhibits visible bacterial growth [1] [2] [3].

2. Key Methodologies and Interpretive Criteria Based on historical standards from the Clinical and
Laboratory Standards Institute (CLSI), the following criteria were established for the disk diffusion method
using 75 pg disks for both mezlocillin and azlocillin [4] [5] [6].

Table 1: Tentative Interpretive Criteria for Mezlocillin and Azlocillin Disk Diffusion (75 pg disk)

Intermediate Resistant

Antibiotic  Organism Category Susceptible (S) 0 (R)

Mezlocillin  Pseudomonas spp. & >16 mm 13-15mm <12 mm
Enterobacteriaceae

Mezlocillin  Staphylococcus aureus =29 mm - <28 mm

Azlocillin Gram-negative isolates Proposed based on error-
rate bound classification
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For the MIC method, the correlation between the zone of inhibition and the MIC is calculated using a
regression line. For mezlocillin, this correlation was found to be excellent (r = -0.96) for Enterobacteriaceae

and nonfermenters, except Pseudomonas cepacia [4].

3. Experimental Protocols

Protocol 1: Standardized Disk Diffusion Method (Kirby-Bauer)

This protocol is adapted from standardized methods for mezlocillin and azlocillin [4] [5] [7].

1. Materials

¢ Media: Mueller-Hinton Agar (MHA) plates, pH 7.2-7.4, poured to a depth of 4 mm [7].

¢ Antibiotic Disks: 75 ug mezlocillin or azlocillin disks [4] [5].

¢ Inoculum: Bacterial suspension adjusted to a 0.5 McFarland turbidity standard (~1.5 x 10"8
CFU/mL) in saline [2] [7].

¢ Quality Control (QC) Strains: Escherichia coli ATCC 25922, Pseudomonas aeruginosa ATCC
27853, and Staphylococcus aureus ATCC 25923 [5].

2. Procedure

e Step 1: Dip a sterile swab into the standardized inoculum and express excess fluid.

e Step 2: Swab the entire surface of the MHA plate in three directions (rotating the plate ~60° each
time) to create a uniform lawn [2].

e Step 3: Within 15 minutes, apply the 75 ug antibiotic disk to the inoculated agar surface and press
gently to ensure contact [2] [7].

e Step 4: Incubate the plate aerobically at 35°C for 16-18 hours [2].

e Step 5: Measure the diameter of the zone of inhibition (including the disk diameter) in millimeters
using a caliper. Compare the measurement to the interpretive criteria in Table 1 [2].
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Protocol 2: Broth Dilution for MIC Determination

This protocol outlines the core steps for determining the Minimum Inhibitory Concentration [2] [3].
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1. Materials

¢ Media: Cation-adjusted Mueller-Hinton Broth (CAMHB). For fastidious organisms, supplement with
lysed horse blood and 3-NAD (MH-F broth) [3].

e Antibiotic Stock: Prepare a stock solution of the antibiotic. For most penicillins, sterile water is an
appropriate solvent and diluent [3].

e MIC Trays: Use trays with wells containing serial two-fold dilutions of the antibiotic.

2. Procedure

e Step 1: Prepare a standardized bacterial inoculum (0.5 McFarland) and dilute it to achieve a final
concentration of approximately 5 x 10A5 CFU/mL in each well [2].

e Step 2: Inoculate the MIC panel or a set of tubes containing serial antibiotic dilutions.

e Step 3: Incubate the panel at 35°C for 16-20 hours [2].

e Step 4: The MIC is the lowest concentration of antibiotic that completely inhibits visible growth
of the organism [3].

Table 2: Recommended Quality Control Strains and Ranges

QC Strain Relevant For Expected Zone Diameter or MIC Range

E. coli ATCC 25922 Gram-negative QC Specific ranges should be established per
laboratory protocol [5].

P. aeruginosa ATCC Non-fermenter QC Specific ranges should be established per
27853 laboratory protocol [5].
S. aureus ATCC Gram-positive QC for disk Specific ranges should be established per
25923 diffusion laboratory protocol [5].
S. aureus ATCC Gram-positive QC for MIC Specific ranges should be established per
29213 laboratory protocol [3].

4. Factors Influencing Test Results

¢ Inoculum Density: Accurate standardization to 0.5 McFarland is critical. An excessive inoculum may
lead to false resistance [2].

e Agar Depth and pH: MHA plates must be 4 mm deep with a pH of 7.2-7.4. Deviations can alter
diffusion rates and antibiotic activity [7].
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¢ Incubation Time and Atmosphere: Over-incubation can lead to false resistance. Standard aerobic
incubation at 35°C is used for non-fastidious organisms [2].

5. Advanced and Emerging Methods

e Synergy Testing: Research has explored conjugating azlocillin with silver nanoparticles (AgNPs),
showing an enhanced antibacterial effect against P. aeruginosa.

¢ Genotypic Methods: Nucleic acid-based tests can detect resistance genes. For instance, the
presence of the mecA gene indicates resistance in S. aureus regardless of phenotypic results.

Experimental Workflow for Susceptibility Testing

The following diagram integrates the key steps from specimen to result, highlighting critical control points.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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